6-Fluoro-2-(oxiran-2-yl)chroman

• IUPAC Name: 6-fluoro-2-(oxiran-2-yl)-3,4-dihydro-2H-chromene
• InChI: InChI=1S/C11H11FO2/c12-8-2-4-9-7(5-8)1-3-10(14-9)11-6-13-11/h2,4-5,10-11H,1,3,6H2
• InChI Key: GVZDIJGBXSDSEP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)F)OC1C3CO3
• Molecular Formula: C11H11FO2
• DSSTOX Substance ID: DTXSID40470147
• Molecular Weight: 194.20 g/mol
• CAS No.: 99199-90-3, 197706-50-6, 793669-26-8, 129050-23-3, 197706-51-7

Description

6-Fluoro-2-(oxiran-2-yl)chroman, also known as this compound, is a useful research compound. Its molecular formula is C₁₁H₁₁FO₂ and its molecular weight is 194.2. The purity is usually 95%.
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Scientific Research Applications

• Pharmaceutical Synthesis : It's used as a building block in the synthesis of the active pharmaceutical ingredient dl-nebivolol, a medication used in the treatment of hypertension (Rousselin, Lauréano, & Clavel, 2015).

• Antimicrobial Activities : Derivatives of 6-Fluoro-2-(oxiran-2-yl)chroman have been synthesized and shown to exhibit moderate to excellent antimicrobial activities against both bacterial and fungal strains (Mannam, Srimurugan, Kumar, Chamarthi, & Prasad, 2020).

• Antagonists for 5-HT1A Receptor : Novel 6-fluorochroman derivatives have been evaluated as antagonists for the 5-HT1A receptor, which plays a role in various neurological processes (Yasunaga, Kimura, Naito, Kontani, Wanibuchi, Yamashita, Nomura, Tsukamoto, Yamaguchi, & Mase, 1998).

• Synthesis of Benzimidazoles with Anti-Bacterial Activity : Novel 2-(6-fluorochroman-2-yl)-1-alkyl/acyl/aroyl-1H-benzimidazoles have been synthesized, showing promising anti-bacterial activity (Kumar, Vaidya, Kumar, Bhirud, & Mane, 2006).

• Chiral Resolution Reagent : It has been used as a chiral resolution reagent for the analysis of scalemic mixtures of amines (Rodríguez-Escrich, Popa, Jimeno, Vidal‐Ferran, & Pericàs, 2005).

• Synthesis of Nebivolol Intermediates : It has been used in the asymmetric synthesis of intermediates for the antihypertensive drug nebivolol (Devi & Das, 2017).

• Synthesis of Heterocyclic Compounds : The compound has been used in the synthesis of chroman bearing heterocyclic compounds like 1,2,4-triazoles and thiazolidinones (Vekariya, Pandya, & Joshi, 2014).

Synthesis routes and methods

Procedure details

To 234 ml of dimethyl sulfoxide was added 32 g of trimethyl sulfoxonium iodide. To it, potassium tertiary butoxide (16 g) was added and stirred for 1 h at 20-40° C. The reaction mixture was cooled and to it was added a solution of the compound obtained in Example 2 in dimethyl sulfoxide (26 ml.) while maintaining the temperature between 20°-40° C. for 1.5 hr. The reaction mixture was quenched in cold water. The aqueous layer was extracted with ethyl acetate, washed with water, concentrated under reduced pressure followed by product distillation to give 19.6 g of 6-fluoro-3,4-dihydro-2-oxiranyl-2H-1-benzopyran (VII) in the form of a mixture of A and B as an oil.